1-(4-Methoxyphenethyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)urea

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]urea
• InChI: InChI=1S/C20H27N5O3/c1-14-13-18(26)24-19(22-14)25-11-8-16(9-12-25)23-20(27)21-10-7-15-3-5-17(28-2)6-4-15/h3-6,13,16H,7-12H2,1-2H3,(H2,21,23,27)(H,22,24,26)
• InChI Key: RHUVCXJCOOSYKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C20H27N5O3
• Molecular Weight: 385.5 g/mol

Description

1-(4-Methoxyphenethyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)urea is a useful research compound. Its molecular formula is C20H27N5O3 and its molecular weight is 385.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biochemical Evaluation

• A series of compounds including ureas and dihydropyrimidinones have been synthesized for the purpose of evaluating their potential as acetylcholinesterase inhibitors. This research is pivotal in the search for treatments for diseases such as Alzheimer's. The study focuses on optimizing the spacer length between pharmacophoric moieties to enhance inhibitory activities, demonstrating the compound's versatility and potential in medicinal chemistry (Vidaluc et al., 1995).

Antitumor/Anticancer Activity

• Novel O-Mannich bases of dihydropyrimidinones have been synthesized and assessed for their antitumor and anticancer activities. This research highlights the compound's utility in developing potential cancer therapies, underscoring the importance of dihydropyrimidinone derivatives in pharmaceutical research (Venkateshwarlu et al., 2014).

Antimicrobial Activity

• The synthesis of N-substituted ureas demonstrates their moderate antimicrobial activity, providing insights into the development of new antimicrobial agents. This application is crucial for addressing the growing concern of antibiotic resistance (Reddy et al., 2003).

Molecular Sensing and Tautomerism

• The design and synthesis of ureido derivatives have been explored for their conformational and tautomeric behavior, opening new possibilities in molecular sensing. This research contributes to the understanding of how molecular structures can be manipulated for specific sensing applications (Kwiatkowski et al., 2019).

Orexin-1 Receptor Mechanisms

• The role of Orexin-1 receptor mechanisms in compulsive food consumption models demonstrates the compound's potential application in studying neural systems that motivate and reinforce behaviors. This insight is significant for developing treatments for eating disorders and possibly other compulsive behaviors (Piccoli et al., 2012).